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Compound of Interest

Compound Name: Sms2-IN-2

Cat. No.: B2921485

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sms2-IN-2 is a potent and highly selective, orally active inhibitor of Sphingomyelin Synthase 2
(SMS2).[1][2] SMS2 is a key enzyme in the final step of sphingomyelin biosynthesis, catalyzing
the transfer of phosphocholine from phosphatidylcholine to ceramide, primarily at the plasma
membrane.[3][4][5] Due to its role in lipid metabolism and chronic inflammation, SMS2 is a
target of interest in drug development.[1][2] Sms2-IN-2 exhibits significant selectivity for SMS2
over its isoform SMS1, making it a valuable tool for studying the specific functions of SMS2.[1]
[2] This document provides detailed protocols for the preparation of Sms2-IN-2 solutions for
both in vitro and in vivo research applications.

Physicochemical and Pharmacological Properties

The key quantitative data for Sms2-IN-2 are summarized below for easy reference.
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Property Value Source
Molecular Formula C19H13CIFN30:2 [6]
Molecular Weight 369.8 g/mol [6]

CAS Number 2241838-28-6 [7]
Appearance Solid Powder [718]
ICs0 (SMS2) 100 nM [1][2]
ICs0 (SMS1) 56 uM [11[2]
Purity >98% [7]

SMS2 Signaling Pathway and Inhibition

Sms2-IN-2 exerts its effect by directly inhibiting the enzymatic activity of SMS2, thereby

blocking the synthesis of sphingomyelin and diacylglycerol at the plasma membrane.
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Caption: Inhibition of the SMS2 enzyme by Sms2-IN-2.

Solubility and Storage
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Proper storage and handling are critical to maintain the stability and activity of Sms2-IN-2.

Parameter Recommendation Source
Solvent DMSO [2][9]
Solubility in DMSO >250 mg/mL (approx. 676 mM)  [2]
Storage (Powder) -20°C for up to 3 years [2]

] -80°C for up to 2 years; -20°C
Storage (Stock Solution) [1]
for up to 1 year

] Aliguot stock solution to avoid
Handling [1][10]
repeated freeze-thaw cycles

Experimental Protocols
Protocol 1: Preparation of 10 mM Stock Solution (In
Vitro)

This protocol describes the preparation of a concentrated stock solution in DMSO, suitable for
subsequent dilution in cell culture media.

Materials:

Sms2-IN-2 powder (CAS: 2241838-28-6)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or bath sonicator

Procedure:

o Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,
safety glasses, and gloves. Handle the Sms2-IN-2 powder in a chemical fume hood.
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e Calculation: Calculate the mass of Sms2-IN-2 required. For 1 mL of a 10 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.010 mol/L x 0.001 L x 369.8 g/mol x 1000 mg/g = 3.698 mg

o Weighing: Accurately weigh 3.70 mg of Sms2-IN-2 powder and transfer it to a sterile vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial.

e Mixing: Cap the vial securely and vortex thoroughly. If precipitation occurs or dissolution is
slow, use a bath sonicator for 5-10 minutes or warm the solution gently to 37°C.[1] Ensure
the powder is completely dissolved.

» Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL) in
sterile cryovials. Store aliquots at -80°C for long-term stability.[1][10]

Protocol 2: General Workflow for a Cell-Based Inhibition
Assay

This diagram outlines the typical steps for evaluating the inhibitory activity of Sms2-IN-2 in a
cellular context.
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Caption: Standard experimental workflow for an Sms2-IN-2 assay.

Protocol 3: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the DMSO stock solution into an aqueous cell culture
medium.

Procedure:

e Thaw a single aliquot of the 10 mM Sms2-IN-2 stock solution at room temperature.
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» Perform serial dilutions of the stock solution directly into the complete cell culture medium to
achieve the desired final concentrations for your experiment (e.g., ranging from 1 nM to 100

uM).

e Important: Ensure the final concentration of DMSO in the culture medium does not exceed
0.5% to avoid solvent-induced cytotoxicity.[10]

o Prepare a "vehicle control" by adding the same final concentration of DMSO to the medium
without the inhibitor.

o Use the freshly prepared working solutions immediately for cell treatment.

Protocol 4: Preparation of Formulations for In Vivo Use

The following are reference protocols for preparing Sms2-IN-2 for oral administration in animal
models.[1] These may require optimization based on the specific animal model and
experimental design.

Formulation A: Aqueous Suspension
e Add each solvent sequentially:

10% DMSO

[e]

40% PEG300

(¢]

5% Tween® 80

[¢]

45% Saline

o

o Example for 1 mL: Add 100 pL of a 20.8 mg/mL DMSO stock solution to 400 pL of PEG300
and mix. Add 50 pL of Tween® 80 and mix. Finally, add 450 pL of saline to bring the total
volume to 1 mL.

e The resulting solution should be clear with a solubility of at least 2.08 mg/mL.[1]

Formulation B: Corn Oil Suspension
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» Add each solvent sequentially:

o 10% DMSO

o 90% Corn Qil

o Example for 1 mL: Add 100 pL of a 20.8 mg/mL DMSO stock solution to 900 pL of corn oil
and mix thoroughly.

e This formulation also yields a clear solution with a solubility of at least 2.08 mg/mL.[1] It is
recommended to prepare this formulation fresh on the day of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sms2-in-2-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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